Cas no 2826-32-6 ((3-nitrobenzylidene)propanedinitrile)

• Product Name: (3-nitrobenzylidene)propanedinitrile
• CAS No: 2826-32-6
• MF: C₁₀H₅N₃O₂
• MW: 199.165601491928
• CID: 259726
• PubChem ID: 17797
• Update Time: 2025-04-19

(3-nitrobenzylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(3-nitrophenyl)methylene]-
• 2-(3-NITRO-BENZYLIDENE)-MALONONITRILE
• 2-[(3-nitrophenyl)methylidene]propanedinitrile
• (3-NITROBENZYLIDENE)MALONONITRILE
• 3-Nitrobenzylidenemalononitrile
• m-Nitrobenzylidenemalononitrile
• TL 240
• 3-Nitrobenzylidene malononitrile
• [(3-Nitrophenyl)methylene]propanedinitrile
• 2-[(3-nitrophenyl)methylene]propanedinitrile
• NSC 491
• DTXSID40182511
• SCHEMBL4943479
• AKOS000649791
• 2-(3-Nitrobenzylidene)malononitrile
• NSC-491
• Propanedinitrile, ((3-nitrophenyl)methylene)-
• Maybridge1_004824
• UQMJZLGIKHAOQZ-UHFFFAOYSA-N
• WLN: WNR C1UYCN&CN
• HMS555D06
• G88X87U5GN
• 2-(3-Nitrobenzylidene)propanedinitrile
• NSC-637339
• CHEMBL4529192
• 2-(3-Nitrobenzylidene)malononitrile #
• MFCD00024565
• Nitrobenzene, 3-(2,2-dicyanoethenyl)-
• NSC637339
• 2826-32-6
• CS-0110444
• m-nitrobenzylidene propanedinitrile
• Propanedinitrile, [(3-nitrophenyl)methylene]-
• BRN 1960457
• NSC491
• UNII-G88X87U5GN
• MALONONITRILE, (m-NITROBENZYLIDENE)-
• 2-(3-(Hydroxy(oxido)amino)benzylidene)malononitrile
• Nitrobenzene, 3-(2,2-dicyanoethenyl)
• (3-nitrobenzylidene)propanedinitrile

• MDL： MFCD00024565
• Inchi： 1S/C10H5N3O2/c11-6-9(7-12)4-8-2-1-3-10(5-8)13(14)15/h1-5H
• InChI Key： UQMJZLGIKHAOQZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(/C=C(\C#N)/C#N)=C1)=O

Computed Properties

• Exact Mass: 199.03800
• Monoisotopic Mass: 199.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 380.0±32.0 °C at 760 mmHg
• Flash Point: 183.6±25.1 °C
• PSA: 93.40000
• LogP: 2.54856
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3-nitrobenzylidene)propanedinitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)